Cas no 937598-10-2 ( 4-(2-methylpropyl)-5-(1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)-4H-1, 2,4-triazole-3-thiol)

4-(2-Methylpropyl)-5-(1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a pyrazolopyridine core linked to a triazole-3-thiol moiety. Its structural complexity imparts potential utility in medicinal chemistry, particularly as a scaffold for developing bioactive molecules. The presence of sulfur in the thiol group enhances reactivity, enabling further functionalization or coordination with metal ions. The methyl and isobutyl substituents contribute to improved lipophilicity, which may influence pharmacokinetic properties. This compound is of interest for applications in drug discovery, where its unique heterocyclic framework could serve as a precursor for enzyme inhibitors or receptor modulators. High purity and well-defined synthesis protocols ensure reproducibility for research applications.

<br>4-(2-methylpropyl)-5-(1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)-4H-1, 2,4-triazole-3-thiol structure

937598-10-2 structure

Product Name: 4-(2-methylpropyl)-5-(1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)-4H-1, 2,4-triazole-3-thiol

CAS No:937598-10-2

MF:C₁₅H₂₀N₆S

MW:316.424500465393

MDL:MFCD08553296

CID:3060182

PubChem ID:19588600

Update Time:2025-10-29

4-(2-methylpropyl)-5-(1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)-4H-1, 2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

- 4-(2-methylpropyl)-5-(1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)-4H-1, 2,4-triazole-3-thiol
- EN300-230718
- DTXSID601109237
- 4-ISOBUTYL-5-(1,3,6-TRIMETHYL-1H-PYRAZOLO[3,4-B]PYRIDIN-4-YL)-4H-1,2,4-TRIAZOLE-3-THIOL
- STK350823
- AKOS000313469
- 4-(2-methylpropyl)-3-(1,3,6-trimethylpyrazolo[3,4-b]pyridin-4-yl)-1H-1,2,4-triazole-5-thione
- CS-0274281
- 2,4-Dihydro-4-(2-methylpropyl)-5-(1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)-3H-1,2,4-triazole-3-thione
- 937598-10-2
- 4-(2-methylpropyl)-5-(1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)-4H-1,2,4-triazole-3-thiol
- 4-(2-methylpropyl)-5-{1,3,6-trimethylpyrazolo[3,4-b]pyridin-4-yl}-2H-1,2,4-triazole-3-thione
- BBL040649
- 4-(2-methylpropyl)-5-{1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl}-4H-1,2,4-triazole-3-thiol
- MDL： MFCD08553296
- Inchi： 1S/C15H20N6S/c1-8(2)7-21-13(17-18-15(21)22)11-6-9(3)16-14-12(11)10(4)19-20(14)5/h6,8H,7H2,1-5H3,(H,18,22)
- InChI Key： WHAFSPGTTINFTE-UHFFFAOYSA-N
- SMILES： S=C1NN=C(C2C=C(C)N=C3C=2C(C)=NN3C)N1CC(C)C

Computed Properties

Exact Mass: 316.14701584Da
Monoisotopic Mass: 316.14701584Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 479
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 90.4Å²

4-(2-methylpropyl)-5-(1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)-4H-1, 2,4-triazole-3-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM271940-1g	4-Isobutyl-5-(1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)-4H-1,2,4-triazole-3-thiol	937598-10-2	97%	1g	$379	2021-08-18
Chemenu	CM271940-5g	4-Isobutyl-5-(1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)-4H-1,2,4-triazole-3-thiol	937598-10-2	97%	5g	$958	2021-08-18
Chemenu	CM271940-10g	4-Isobutyl-5-(1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)-4H-1,2,4-triazole-3-thiol	937598-10-2	97%	10g	$1515	2021-08-18
Chemenu	CM271940-1g	4-Isobutyl-5-(1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)-4H-1,2,4-triazole-3-thiol	937598-10-2	97%	1g	$446	2024-07-19
Enamine	EN300-230718-0.05g		937598-10-2	95%	0.05g	$707.0	2024-06-20
Enamine	EN300-230718-0.1g		937598-10-2	95%	0.1g	$741.0	2024-06-20
Enamine	EN300-230718-0.25g		937598-10-2	95%	0.25g	$774.0	2024-06-20
Enamine	EN300-230718-0.5g		937598-10-2	95%	0.5g	$809.0	2024-06-20
Enamine	EN300-230718-1.0g		937598-10-2	95%	1.0g	$842.0	2024-06-20
Enamine	EN300-230718-2.5g		937598-10-2	95%	2.5g	$1650.0	2024-06-20

4-(2-methylpropyl)-5-(1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)-4H-1, 2,4-triazole-3-thiol Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles

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Cas no 937598-10-2 (<br>4-(2-methylpropyl)-5-(1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)-4H-1, 2,4-triazole-3-thiol)

<br>4-(2-methylpropyl)-5-(1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)-4H-1, 2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

Computed Properties

<br>4-(2-methylpropyl)-5-(1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)-4H-1, 2,4-triazole-3-thiol Pricemore >>

<br>4-(2-methylpropyl)-5-(1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)-4H-1, 2,4-triazole-3-thiol Related Literature

Related Categories

937598-10-2 (<br>4-(2-methylpropyl)-5-(1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)-4H-1, 2,4-triazole-3-thiol) Related Products